Cas no 1249863-32-8 (2-{bicyclo2.2.1heptan-2-yl}-N-(cyanomethyl)-N-methylacetamide)

• Product Name: 2-{bicyclo2.2.1heptan-2-yl}-N-(cyanomethyl)-N-methylacetamide
• CAS No: 1249863-32-8
• MF: C₁₂H₁₈N₂O
• MW: 206.284122943878
• CID: 5605810
• PubChem ID: 61901417
• Update Time: 2025-11-01

2-{bicyclo2.2.1heptan-2-yl}-N-(cyanomethyl)-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• AKOS011175294
• 1249863-32-8
• 2-{BICYCLO[2.2.1]HEPTAN-2-YL}-N-(CYANOMETHYL)-N-METHYLACETAMIDE
• Z883138558
• EN300-9179630
• 2-{bicyclo2.2.1heptan-2-yl}-N-(cyanomethyl)-N-methylacetamide

• Inchi： 1S/C12H18N2O/c1-14(5-4-13)12(15)8-11-7-9-2-3-10(11)6-9/h9-11H,2-3,5-8H2,1H3
• InChI Key： HLUPFYJZZVRDSO-UHFFFAOYSA-N
• SMILES： O=C(CC1CC2CCC1C2)N(C)CC#N

Computed Properties

• Exact Mass: 206.141913202g/mol
• Monoisotopic Mass: 206.141913202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 44.1Ų

Additional information on 2-{bicyclo2.2.1heptan-2-yl}-N-(cyanomethyl)-N-methylacetamide

Research Briefing on 2-{bicyclo2.2.1heptan-2-yl}-N-(cyanomethyl)-N-methylacetamide (CAS: 1249863-32-8)

The compound 2-{bicyclo2.2.1heptan-2-yl}-N-(cyanomethyl)-N-methylacetamide (CAS: 1249863-32-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This bicyclic acetamide derivative exhibits unique structural and pharmacological properties, making it a promising candidate for various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug discovery.

Recent advancements in synthetic chemistry have enabled the efficient production of 2-{bicyclo2.2.1heptan-2-yl}-N-(cyanomethyl)-N-methylacetamide with high purity and yield. The compound's bicyclic framework and cyanomethyl functional group contribute to its stability and bioactivity, which have been explored in several preclinical studies. Researchers have identified its potential as a modulator of specific enzymatic pathways, particularly those involved in neurodegenerative diseases and inflammatory disorders.

In vitro and in vivo studies have demonstrated that 2-{bicyclo2.2.1heptan-2-yl}-N-(cyanomethyl)-N-methylacetamide exhibits notable inhibitory effects on key inflammatory mediators, such as cyclooxygenase-2 (COX-2) and tumor necrosis factor-alpha (TNF-α). These findings suggest its potential application in the treatment of chronic inflammatory conditions, including rheumatoid arthritis and inflammatory bowel disease. Additionally, its neuroprotective properties have been investigated in models of Alzheimer's disease, where it has shown promise in reducing amyloid-beta aggregation and oxidative stress.

Pharmacokinetic studies have revealed that the compound has favorable absorption and distribution profiles, with moderate plasma protein binding and good blood-brain barrier penetration. These characteristics enhance its suitability for central nervous system (CNS)-targeted therapies. However, further optimization is required to address its metabolic stability and potential off-target effects, which are currently under investigation using advanced computational and experimental approaches.

The latest research also highlights the compound's potential in combination therapies. Synergistic effects have been observed when 2-{bicyclo2.2.1heptan-2-yl}-N-(cyanomethyl)-N-methylacetamide is co-administered with established anti-inflammatory or neuroprotective agents, suggesting its utility in multimodal treatment strategies. Ongoing clinical trials are expected to provide more insights into its safety and efficacy in human subjects.

In conclusion, 2-{bicyclo2.2.1heptan-2-yl}-N-(cyanomethyl)-N-methylacetamide represents a versatile and promising compound in the realm of chemical biology and drug development. Its unique structural features and broad pharmacological activities warrant further exploration, particularly in the context of neurodegenerative and inflammatory diseases. Future research should focus on optimizing its pharmacokinetic properties and elucidating its precise molecular targets to fully harness its therapeutic potential.